Cas no 439111-74-7 (N-(4-(4-[(4-CHLOROPHENYL)SULFONYL]PIPERAZINO)-3-FLUOROPHENYL)-4-METHYLBENZENECARBOXAMIDE)

• Product Name: N-(4-(4-[(4-CHLOROPHENYL)SULFONYL]PIPERAZINO)-3-FLUOROPHENYL)-4-METHYLBENZENECARBOXAMIDE
• CAS No: 439111-74-7
• MF: C₂₄H₂₃ClFN₃O₃S
• MW: 487.974127054214
• CID: 5233347
• Update Time: 2025-10-15

N-(4-(4-[(4-CHLOROPHENYL)SULFONYL]PIPERAZINO)-3-FLUOROPHENYL)-4-METHYLBENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-(4-[(4-CHLOROPHENYL)SULFONYL]PIPERAZINO)-3-FLUOROPHENYL)-4-METHYLBENZENECARBOXAMIDE
• N-{4-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]-3-fluorophenyl}-4-methylbenzamide
• N-(4-{4-[(4-chlorophenyl)sulfonyl]piperazino}-3-fluorophenyl)-4-methylbenzenecarboxamide
• N-[4-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-3-fluorophenyl]-4-methylbenzamide
• Oprea1_128837

• Inchi： 1S/C24H23ClFN3O3S/c1-17-2-4-18(5-3-17)24(30)27-20-8-11-23(22(26)16-20)28-12-14-29(15-13-28)33(31,32)21-9-6-19(25)7-10-21/h2-11,16H,12-15H2,1H3,(H,27,30)
• InChI Key： KTEQYRLRZMFEKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(C2C=CC(=CC=2F)NC(C2C=CC(C)=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 487.113
• Monoisotopic Mass: 487.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78.1

Additional information on N-(4-(4-[(4-CHLOROPHENYL)SULFONYL]PIPERAZINO)-3-FLUOROPHENYL)-4-METHYLBENZENECARBOXAMIDE

N-(4-(4-[(4-CHLOROPHENYL)SULFONYL]PIPERAZINO)-3-FLUOROPHENYL)-4-METHYLBENZENECARBOXAMIDE: A Comprehensive Overview

N-(4-(4-[(4-CHLOROPHENYL)SULFONYL]PIPERAZINO)-3-FLUOROPHENYL)-4-METHYLBENZENECARBOXAMIDE, identified by the CAS number 439111-74-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperazine ring, a sulfonamide group, and a fluorophenyl moiety. The combination of these functional groups makes it a versatile molecule with unique properties.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most promising applications of this compound lies in its potential as a drug candidate. The presence of the piperazine ring and the sulfonamide group suggests that it may exhibit pharmacological activity, particularly in targeting specific enzymes or receptors. Studies have shown that this compound demonstrates moderate inhibitory activity against certain kinases, making it a valuable lead for drug discovery.

In addition to its pharmacological applications, this compound has also been investigated for its material science properties. The fluorophenyl moiety contributes to its stability and electronic properties, making it a candidate for use in advanced materials such as semiconductors or optoelectronic devices. Recent research has focused on optimizing its structure to enhance these properties further.

The structural complexity of this compound presents both challenges and opportunities for researchers. Understanding its stereochemistry and conformational flexibility is crucial for predicting its behavior in different environments. Computational chemistry tools have been instrumental in analyzing these aspects, providing insights into its molecular interactions and reactivity.

From an environmental perspective, the biodegradability and toxicity of this compound are critical considerations. Initial studies indicate that it exhibits low toxicity towards common test organisms, but further research is needed to fully assess its environmental impact. Regulatory agencies are increasingly emphasizing the importance of such assessments to ensure sustainable chemical practices.

In conclusion, N-(4-(4-[(4-CHLOROPHENYL)SULFONYL]PIPERAZINO)-3-FLUOROPHENYL)-4-METHYLBENZENECARBOXAMIDE (CAS No: 439111-74-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable subject for both fundamental research and applied development. As advancements in chemical synthesis and computational modeling continue to evolve, the potential for this compound to contribute to groundbreaking innovations remains immense.